Cas no 1361690-56-3 (2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid)

• Product Name: 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid
• CAS No: 1361690-56-3
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4921926
• Update Time: 2025-05-19

2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-8-2-1-3-9(15)13(8)10-4-7(6-12(18)19)5-11(16)17-10/h1-5H,6H2,(H,18,19)
• InChI Key： OLUITONMRPXUEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=C(N=1)F)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid

2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid (CAS No. 1361690-56-3)

The compound 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid, identified by the CAS registry number 1361690-56-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a dichlorophenyl group at the 2-position and a fluorine atom at the 6-position, along with an acetic acid moiety attached at the 4-position of the pyridine ring. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid as a lead compound in drug discovery. Researchers have explored its ability to inhibit specific enzyme targets, such as histone deacetylases (HDACs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The substitution pattern of this compound plays a crucial role in its enzymatic activity, with the dichlorophenyl group contributing to hydrophobic interactions and the fluorine atom enhancing electronic effects that stabilize enzyme-inhibitor complexes.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. It has been investigated as a potential herbicide due to its ability to disrupt key metabolic pathways in weeds. The acetic acid moiety in the molecule is thought to contribute to its bioavailability and uptake by plant tissues, while the pyridine ring provides structural rigidity that enhances stability under environmental conditions.

The synthesis of 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid involves a multi-step process that combines principles of organic synthesis, including nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From a toxicological perspective, studies on CAS No. 1361690-56-3 have focused on its acute and chronic toxicity profiles. These studies are essential for determining safe handling practices and establishing regulatory guidelines for its use in industrial applications. Results indicate that while the compound exhibits moderate toxicity in certain experimental models, its risk profile can be managed through appropriate exposure controls.

In conclusion, 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetic acid (CAS No. 1361690-56-3) represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in drug discovery and agrochemical innovation. As scientific understanding of this compound continues to evolve, it holds significant potential for advancing therapeutic and agricultural solutions.